Cas no 14439-03-3 (Benzenemethanol, 3-nitro-a-(1-nitroethyl)-)

• Product Name: Benzenemethanol, 3-nitro-a-(1-nitroethyl)-
• CAS No: 14439-03-3
• MF: C₉H₁₀N₂O₅
• MW: 226.186102390289
• CID: 1314343
• Update Time: 2024-08-18

Benzenemethanol, 3-nitro-a-(1-nitroethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-nitro-a-(1-nitroethyl)-
• 1-(3-nitrophenyl)-2-nitro-propan-1-ol
• Benzenemethanol, 3-nitro-α-(1-nitroethyl)-

• Inchi： 1S/C9H10N2O5/c1-6(10(13)14)9(12)7-3-2-4-8(5-7)11(15)16/h2-6,9,12H,1H3
• InChI Key： FPHVSSSCWVQSIK-UHFFFAOYSA-N
• SMILES： C1(C(C([N+]([O-])=O)C)O)=CC=CC([N+]([O-])=O)=C1

Computed Properties

• Exact Mass: 226.059

Experimental Properties

• Density: 1.396±0.06 g/cm3(Predicted)
• Melting Point: 71 °C
• Boiling Point: 395.2±42.0 °C(Predicted)
• PSA: 106.51
• pka: 6.61±0.19(Predicted)